Cas no 588713-64-8 (4-(2-Chloro-4-fluorobenzyl)oxy-3-ethoxybenzaldehyde)

• Product Name: 4-(2-Chloro-4-fluorobenzyl)oxy-3-ethoxybenzaldehyde
• CAS No: 588713-64-8
• MF: C₁₆H₁₄ClFO₃
• MW: 308.731967449188
• MDL: MFCD03422472
• CID: 3059016
• PubChem ID: 5197436
• Update Time: 2025-04-21

4-(2-Chloro-4-fluorobenzyl)oxy-3-ethoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-((2-Chloro-4-fluorobenzyl)oxy)-3-ethoxybenzaldehyde
• MFCD03422472
• Oprea1_816739
• BBL016922
• 4-[(2-chloro-4-fluorobenzyl)oxy]-3-ethoxybenzaldehyde
• 588713-64-8
• VS-05691
• 4-[(2-chloro-4-fluorophenyl)methoxy]-3-ethoxybenzaldehyde
• CS-0317556
• DTXSID401196793
• H21427
• ALBB-001355
• STK437001
• 4-((2-Chloro-4-fluorophenyl)methoxy)-3-ethoxybenzaldehyde
• AKOS000308788
• 4-(2-Chloro-4-fluorobenzyl)oxy-3-ethoxybenzaldehyde

• MDL： MFCD03422472
• Inchi： 1S/C16H14ClFO3/c1-2-20-16-7-11(9-19)3-6-15(16)21-10-12-4-5-13(18)8-14(12)17/h3-9H,2,10H2,1H3
• InChI Key： UDQMSQKCINBGRF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1COC1C=CC(C=O)=CC=1OCC)F

Computed Properties

• Exact Mass: 308.0615502Da
• Monoisotopic Mass: 308.0615502Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 35.5Ų